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Compound of Interest

Compound Name: Triazamate

Cat. No.: B018695

Introduction

Triazamate is a triazole insecticide used to control aphids in a variety of crops.[1]
Understanding the environmental fate of Triazamate, particularly its potential to move through
the soil profile and contaminate groundwater, is crucial for a comprehensive environmental risk
assessment. Soil column leaching studies are laboratory methods designed to simulate and
predict the mobility of pesticides and their degradation products in soil.[2][3] These studies
provide valuable data on the leachability of a compound, which can be compared to other
substances with known field behavior.[2]

This document provides a detailed protocol for conducting a soil column leaching study with
Triazamate, based on internationally recognized guidelines such as OECD 312 and OPPTS
835.1240.[4][5][6] It is intended for researchers, scientists, and professionals involved in drug

development and environmental safety assessment.
Physicochemical Properties of Triazamate

A substance's potential for leaching is influenced by its physical and chemical properties. Key

properties for Triazamate are summarized below.
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Property Value Reference
Molecular Formula C13H22N403S [1107]

Molar Mass 314.4 g/mol [11[7]
Water Solubility 433 mg/L (at 25 °C) [718]
Vapor Pressure 1.6 x 104 Pa (at 25 °C) [718]

LogP (Octanol-Water Partition

Coefficient) L76-27 7l

Aerobic Soil DTso (Half-life) 0.25 days (typical) 9]

Environmental Fate and Transformation

Triazamate is known to degrade in the environment. One of its major transformation products
is the metabolite MIl ( CL 900056 ), also known as Triazamate acid.[10][11] Leaching studies
should ideally monitor both the parent compound and its significant metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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